Cas no 478171-80-1 (Vitamin K3-d)

• Product Name: Vitamin K3-d
• CAS No: 478171-80-1
• MF: C₁₁H₈O₂
• MW: 180.229316711426
• CID: 931423
• PubChem ID: 53442274
• Update Time: 2025-06-13

Vitamin K3-d Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,4-naphthoquinone-d8
• Vitamin K3-d8
• Aquinone-d8
• Kaergona-d8
• Kappaxan-d8
• Kappaxin-d8
• Kayquinone-d8
• Menadione-d8
• Menaphthon-d8
• Menaphthone-d8
• Prokayvit-d8
• Thyloquinone-d8
• Vitamin K3-d
• 2-(?H?)methyl-1,4-dihydro(?H?)naphthalene-1,4-dione
• 478171-80-1
• D98853
• 2-(Methyl-d3)-1,4-naphthoquinone-3,5,6,7,8-d5
• Vitamin K3-d8, 98 atom % D, 97% (CP)
• CS-0200523
• HY-132389S
• DTXSID90703033
• 2,5,6,7,8-pentadeuterio-3-(trideuteriomethyl)naphthalene-1,4-dione
• 47817-80-1
• Vitamin K3-[2H8] (Menadione)
• MS-22959
• 1ST1511D8

• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： MJVAVZPDRWSRRC-JGUCLWPXSA-N
• SMILES： O=C1C(C([2H])([2H])[2H])=C([2H])C(C2C([2H])=C([2H])C([2H])=C([2H])C=21)=O

Computed Properties

• Exact Mass: 180.10300
• Monoisotopic Mass: 180.102643461g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 105-107 °C(lit.)
• Boiling Point: 304.5±42.0 °C at 760 mmHg
• Flash Point: 113.8±24.9 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 34.14000
• LogP: 2.01190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Vitamin K3-d Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on Vitamin K3-d

Professional Introduction to Vitamin K3-d (CAS No 478171-80-1)

Vitamin K3-d, chemically designated as menadione, is a synthetic derivative of vitamin K with the CAS number 478171-80-1. This compound has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its unique biochemical properties and therapeutic potential. Vitamin K3-d is structurally distinct from natural vitamin K (phylloquinone and menaquinones), featuring a hydroxyphenyl ring instead of a naphthoquinone moiety. This structural variation imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research in both academic and industrial settings.

The synthesis of Vitamin K3-d involves a series of organic reactions that convert simpler precursors into the final product. The process typically begins with the oxidation of menadione, which is then further modified to achieve the desired pharmacological profile. The compound's stability under various conditions, including light and temperature, makes it suitable for formulation in diverse pharmaceutical products. Recent advancements in synthetic chemistry have improved the yield and purity of Vitamin K3-d, enabling more efficient production methods that align with modern pharmaceutical standards.

One of the most compelling aspects of Vitamin K3-d is its role in blood coagulation and bone metabolism. Unlike its natural counterparts, menadione exhibits a higher affinity for certain vitamin K-dependent proteins, leading to enhanced biological activity. This property has been explored in clinical trials investigating its efficacy in treating bleeding disorders and osteoporosis. For instance, studies have demonstrated that Vitamin K3-d can significantly accelerate the clotting process by activating proteins such as factor X and prothrombin. These findings have opened new avenues for therapeutic intervention in patients with impaired vitamin K metabolism.

Moreover, the pharmacological profile of Vitamin K3-d extends beyond coagulation to include anti-inflammatory and antioxidant effects. Research indicates that menadione can modulate inflammatory pathways by inhibiting nuclear factor kappa B (NF-κB) activity, thereby reducing the production of pro-inflammatory cytokines. Additionally, its ability to scavenge reactive oxygen species has led to investigations into its potential role in neuroprotection and cardiovascular health. These multifaceted biological activities make Vitamin K3-d a promising candidate for developing novel therapeutic strategies against chronic inflammatory diseases.

In recent years, the application of Vitamin K3-d has expanded into the field of nutraceuticals, where it is marketed as a dietary supplement for bone health and cardiovascular support. The compound's ability to enhance calcium absorption by promoting osteocalcin synthesis has been particularly noted. Clinical trials have shown that supplementation with Vitamin K3-d can improve bone mineral density in postmenopausal women and reduce fracture risk. However, it is important to note that dosing regimens must be carefully optimized to avoid potential side effects such as hypercalcemia or liver toxicity.

The regulatory landscape for Vitamin K3-d varies across different regions, with some countries permitting its use as a food additive while others impose stricter controls due to safety concerns. Manufacturers must adhere to stringent quality control measures to ensure product consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to verify the purity and concentration of active ingredients in formulations containing Vitamin K3-d. These rigorous standards are essential for ensuring patient safety and efficacy.

Future research on Vitamin K3-d is likely to focus on elucidating its mechanisms of action at the molecular level and identifying potential synergistic interactions with other therapeutic agents. Advances in computational biology and systems pharmacology may also contribute to personalized medicine approaches, where individual patient responses to Vitamin K3-d can be predicted based on genetic or biomarker data. Such innovations could enhance the precision and effectiveness of treatments involving this compound.

In conclusion, Vitamin K3-d (CAS No 478171-80-1) represents a significant advancement in vitamin therapy, offering unique benefits in blood coagulation, bone health, and anti-inflammatory applications. Its distinct pharmacological properties have positioned it as a key player in both clinical medicine and nutraceutical formulations. As research continues to uncover new therapeutic possibilities, Vitamin K3-d is poised to play an increasingly important role in addressing complex health challenges worldwide.